Cas no 24316-19-6 (Cephalotaxine)

• Product Name: Cephalotaxine
• CAS No: 24316-19-6
• MF: C₁₈H₂₁NO₄
• MW: 315.3636
• MDL: MFCD21090383
• CID: 260028
• PubChem ID: 65305
• Update Time: 2025-11-02

Cephalotaxine Chemical and Physical Properties

Names and Identifiers

• Cephalotaxine
• Cephalotaxlen
• (-)-Cephalotaxine
• [ "" ]
• 84MI6OYN4Z
• (-) Cephalotaxine
• Cephalotaxine (8CI)(9CI)
• YMNCVRSYJBNGLD-KURKYZTESA-N
• SMP1_000194
• AB0093404
• ZINC19795976
• YMNCVRSYJBNGLD-UHFFFAOYSA-N
• Cephalotaxine (5-alpha, 6-beta, 9-alpha)
• SR-05000002574
• KBio2_006741
• NCGC00095980-01
• KBio1_001611
• SDCCGMLS-0066650.P001
• SCHEMBL13059596
• Cephalotaxine,6.beta.,9.alpha.)-
• 4H-Cyclopenta[a][1,5-h]pyrrolo[2,1-b][3]benzazepin-1-ol, 1,5,6,8,9,14b-hexahydro-2-methoxy-, [1S-(1.alpha.,3aS*,14b.beta.)]-
• NCGC00095980-02
• Spectrum3_000626
• NSC245454
• DivK1c_006667
• 4H-Cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepin-1-ol, 1,5,6,8,9,14b-hexahydro-2-methoxy-, [1S-(1.alpha.,3aS*,14b.beta.)]-
• CHEBI:91512
• SPBio_000390
• (2R,3R,6S)-4-Methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-ol
• KBio2_001605
• [1S-(1.alpha.,3aS*,14b.beta.)]-1,5,6,8,9,14b-Hexahydro-2-methoxy-4H-cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepin-1-ol
• NSC245455
• NSC-245455
• KBio2_004173
• Cephalotaxine, (.+-.)-
• NSC-239389
• LSM-1290
• Spectrum_001125
• NCI60_000647
• KBioSS_001605
• NSC239389
• Alkaloid A from Cephalotaxus
• Q27163349
• 38848-21-4
• Spectrum5_000436
• 4H-Cyclopenta[a][1,5-h]pyrrolo[2,1-b][3]benzazepin-1-ol, 1,5,6,8,9,14b-hexahydro-2-methoxy-
• BSPBio_002192
• SPECTRUM1500826
• Spectrum2_000575
• 4H-Cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepin-1-ol, 1,5,6,8,9,14b-hexahydro-2-methoxy-
• KBioGR_002338
• 4H-Cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepin-1-ol,1,5,6,8,9,14b-hexahydro-2-methoxy-, (1R,3aS,14bR)-rel-
• SR-05000002574-1
• SMR001797598
• Spectrum4_001868
• SpecPlus_000571
• CHEMBL1476895
• MLS002919999
• NSC128487
• CCG-38500
• KBio3_001692
• MFCD21090383
• CEPHALOTAXINE [MI]
• CHEBI:3540
• (1S,3aR,14bS)-2-methoxy-1,5,6,8,9,14b-hexahydro-4H-cyclopenta(a)(1,3)dioxolo(4,5-h)pyrrolo(2,1-b)(3)benzazepin-1-ol
• (1S,3aR,14bS)-2-Methoxy-1,5,6,8,9,14b-hexahydro-4H-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]cyclopenta[b]pyrrolo[1,2-a]azepin-1-ol
• UNII-84MI6OYN4Z
• A877966
• CCG-267645
• (1S-(1alpha,3AS*,14Bbeta))-1,5,6,8,9,14B-HEXAHYDRO-2-METHOXY-4H-CYCLOPENTA(A)(1,3)DIOXOLO(4,5-H)PYRROLO(2,1-B)(3)BENZAZEPIN-1-OL
• (1S-(1.ALPHA.,3AS*,14B.BETA.))-1,5,6,8,9,14B-HEXAHYDRO-2-METHOXY-4H-CYCLOPENTA(A)(1,3)DIOXOLO(4,5-H)PYRROLO(2,1-B)(3)BENZAZEPIN-1-OL
• NSC-245454
• AKOS015920129
• HY-N0838
• NCGC00160146-02
• DTXCID4028206
• Omacetaxine
• SCHEMBL142776
• AC-33980
• AS-35331
• NSC 245454
• Q27106125
• OMACETAXINE [WHO-DD]
• (1S,3aR,14bS)-2-methoxy-1,5,6,8,9,14b-hexahydro-4H-cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepin-1-ol
• s3912
• NSC 128487
• NSC 245455
• CEPHALOTAXINE [WHO-DD]
• 24316-19-6
• C3641
• NCGC00160146-01
• (2S,3S,6R)-4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-ol
• OMACETAXINE [VANDF]
• BDBM50482420
• Cephalotaxine (8CI)
• CHEMBL276462
• NSC-128487
• (2S,6S)-4-Methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-one
• SCHEMBL3761328
• Cephalotaxlen?

• MDL： MFCD21090383
• Inchi： 1S/C18H21NO4/c1-21-15-9-18-4-2-5-19(18)6-3-11-7-13-14(23-10-22-13)8-12(11)16(18)17(15)20/h7-9,16-17,20H,2-6,10H2,1H3/t16-,17-,18+/m1/s1
• InChI Key： YMNCVRSYJBNGLD-KURKYZTESA-N
• SMILES： O([H])[C@]1([H])C(=C([H])[C@]23C([H])([H])C([H])([H])C([H])([H])N2C([H])([H])C([H])([H])C2=C([H])C4=C(C([H])=C2[C@@]31[H])OC([H])([H])O4)OC([H])([H])[H]

Computed Properties

• Exact Mass: 315.14700
• Monoisotopic Mass: 315.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Molecular Weight: 315.4
• XLogP3: 0.2
• Topological Polar Surface Area: 51.2

Experimental Properties

• Color/Form: White powder
• Density: 1.38
• Boiling Point: 495.2℃ at 760 mmHg
• Flash Point: 253.3 °C
• Refractive Index: 1.664
• PSA: 51.16000
• LogP: 1.73230
• Solubility: Not determined

Cephalotaxine Security Information

• Hazardous Material transportation number：UN 1544 6
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• HazardClass：6.1(b)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Hazard Level：6.1(b)
• Risk Phrases：R20/21/22
• Packing Group：III
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids Cephalotaxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids
• Catalysts and Inorganic Chemicals Inorganic Compounds Alkaline
• Solvents and Organic Chemicals Organic Compounds

Additional information on Cephalotaxine

Recent Advances in Cephalotaxine (24316-19-6) Research: A Comprehensive Review

Cephalotaxine, a naturally occurring alkaloid with the CAS number 24316-19-6, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This research briefing aims to provide an up-to-date overview of the latest scientific developments related to Cephalotaxine, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that Cephalotaxine serves as a crucial precursor for the synthesis of homoharringtonine (HHT), an FDA-approved drug for the treatment of chronic myeloid leukemia. The compound's complex pentacyclic structure presents both challenges and opportunities for synthetic chemists, with several research groups reporting novel synthetic routes to improve yield and efficiency. A 2023 publication in the Journal of Medicinal Chemistry described an innovative asymmetric synthesis approach that achieved a 42% overall yield, representing a significant improvement over previous methods.

Beyond its role as a synthetic intermediate, Cephalotaxine itself has shown interesting biological activities. Research published in Nature Chemical Biology (2024) revealed that Cephalotaxine derivatives exhibit potent inhibitory effects against certain protein-protein interactions involved in cancer cell proliferation. The study identified specific structural modifications that enhance binding affinity while maintaining favorable pharmacokinetic properties, opening new avenues for drug development.

In the area of neurodegenerative diseases, preliminary investigations suggest that Cephalotaxine analogs may modulate tau protein aggregation, a key pathological feature of Alzheimer's disease. A recent collaborative study between academic and industrial researchers demonstrated that certain Cephalotaxine derivatives reduced tau aggregation by up to 65% in cellular models, with minimal cytotoxicity. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review.

The mechanism of action of Cephalotaxine derivatives continues to be an active area of investigation. Advanced computational modeling combined with biochemical assays has provided new insights into how these compounds interact with biological targets at the molecular level. Particularly noteworthy is the discovery that some derivatives can simultaneously engage multiple binding sites on target proteins, potentially explaining their enhanced biological activity compared to simpler analogs.

From a drug development perspective, recent progress has been made in addressing the pharmacokinetic limitations of Cephalotaxine-based compounds. A 2024 patent application disclosed novel formulation strategies that significantly improve oral bioavailability while maintaining therapeutic efficacy. These technological advances could accelerate the translation of Cephalotaxine derivatives from bench to bedside.

In conclusion, the growing body of research on Cephalotaxine (24316-19-6) underscores its importance as both a valuable synthetic intermediate and a promising scaffold for drug discovery. The recent developments in synthetic methodologies, biological evaluation, and formulation science position Cephalotaxine as a compound of continuing interest in chemical biology and pharmaceutical research. Future studies will likely focus on expanding the therapeutic applications of Cephalotaxine derivatives and optimizing their drug-like properties for clinical development.